Cas no 1226500-02-2 (N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)pyrimidine-2,4-diamine)

• Product Name: N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)pyrimidine-2,4-diamine
• CAS No: 1226500-02-2
• MF: C₂₆H₂₃ClN₁₀
• MW: 510.980821847916
• CID: 4555416
• Update Time: 2025-07-17

N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• Pazopanib Impurity 13
• Pazopanib Related Compound 2
• Pazopanib Related Compound
• 2,4-Pyrimidinediamine, N2-(2-chloro-4-pyrimidinyl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)-
• N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)pyrimidine-2,4-diamine

• Inchi： 1S/C26H23ClN10/c1-15-19-7-5-17(13-21(19)33-35(15)3)30-23-9-11-29-26(31-23)37(24-10-12-28-25(27)32-24)18-6-8-20-16(2)36(4)34-22(20)14-18/h5-14H,1-4H3,(H,29,30,31)
• InChI Key： GRNJBSNDQPAOEF-UHFFFAOYSA-N
• SMILES： C1(N(C2C=CN=C(Cl)N=2)C2=CC3C(C=C2)=C(C)N(C)N=3)=NC=CC(NC2=CC3C(C=C2)=C(C)N(C)N=3)=N1

Additional information on N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)pyrimidine-2,4-diamine

Research Brief on N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)pyrimidine-2,4-diamine (CAS: 1226500-02-2)

N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)pyrimidine-2,4-diamine (CAS: 1226500-02-2) is a novel small molecule inhibitor that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and indazole moieties, has shown promising potential in targeting specific kinase pathways involved in cancer and inflammatory diseases. Recent studies have focused on its synthesis, structure-activity relationships (SAR), and preclinical efficacy, positioning it as a candidate for further drug development.

The primary objective of recent research on this compound has been to elucidate its mechanism of action and evaluate its therapeutic potential. Computational modeling and X-ray crystallography studies have revealed that the molecule exhibits high binding affinity to certain tyrosine kinases, particularly those implicated in tumor proliferation and immune regulation. In vitro assays using cancer cell lines have demonstrated significant inhibition of cell growth at nanomolar concentrations, suggesting potent biological activity. Furthermore, the compound's selectivity profile has been investigated to minimize off-target effects, a critical consideration for its development as a targeted therapy.

Recent methodological approaches have combined synthetic chemistry with high-throughput screening to optimize the compound's pharmacokinetic properties. Modifications to the chloropyrimidine and dimethylindazole groups have been explored to enhance solubility and metabolic stability while maintaining inhibitory potency. Additionally, in vivo studies in murine models have provided preliminary evidence of tumor growth suppression with manageable toxicity profiles. These findings underscore the compound's potential as a lead candidate for oncology applications.

The latest results indicate that N2-(2-Chloropyrimidin-4-yl)-N2,N4-bis(2,3-dimethyl-2H-indazol-6-yl)pyrimidine-2,4-diamine exhibits dual inhibitory effects on both proliferative and inflammatory pathways. This dual functionality makes it particularly attractive for combination therapies, where simultaneous targeting of multiple pathways could improve therapeutic outcomes. Researchers have also noted its potential in overcoming resistance mechanisms observed with existing kinase inhibitors, addressing a significant challenge in current treatment paradigms.

In conclusion, the growing body of research on CAS: 1226500-02-2 highlights its promise as a multifunctional therapeutic agent. While further studies are needed to fully characterize its safety and efficacy in clinical settings, the current data support its continued development. Future directions may include exploring its applications in additional disease models and advancing it through preclinical optimization stages. This compound represents an exciting avenue for innovation in targeted cancer therapies and exemplifies the convergence of chemical biology and drug discovery.